Cas no 1260679-57-9 (methyl 4-(aminomethyl)-3-bromobenzoate)

• Product Name: methyl 4-(aminomethyl)-3-bromobenzoate
• CAS No: 1260679-57-9
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 1011212
• PubChem ID: 53419661
• Update Time: 2025-04-20

methyl 4-(aminomethyl)-3-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(aminomethyl)-3-bromobenzoate
• Benzoic acid, 4-​(aminomethyl)​-​3-​bromo-​, methyl ester
• DB-221103
• D88082
• METHYL4-(AMINOMETHYL)-3-BROMOBENZOATE
• EN300-170531
• SCHEMBL17010776
• Benzoic acid, 4-(aminomethyl)-3-bromo-, methyl ester
• 1260679-57-9

• Inchi： 1S/C9H10BrNO2/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-4H,5,11H2,1H3
• InChI Key： PQHVNMAJMLQYLJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1CN

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters